Cas no 148029-00-9 (2-acetylcyclohexane-1-carboxylic acid)

• Product Name: 2-acetylcyclohexane-1-carboxylic acid
• CAS No: 148029-00-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 100605
• PubChem ID: 5238448
• Update Time: 2025-04-18

2-acetylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-acetyl-
• 2-acetylcyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 2-acetyl- (9CI)
• 148029-00-9
• EN300-1270502
• SCHEMBL1115372
• 2-acetylcyclohexanecarboxylic acid
• DTXSID70412353
• Cyclohexanecarboxylic acid, 2-acetyl-

• Inchi： 1S/C9H14O3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h7-8H,2-5H2,1H3,(H,11,12)
• InChI Key： TUKYIYSUAUIYSI-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C(C)=O)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives